Cas no 2092513-71-6 (Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate)

• Product Name: Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate
• CAS No: 2092513-71-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6147929
• PubChem ID: 131434559
• Update Time: 2025-06-14

Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate
• EN300-6512303
• ethyl 5-amino-5,6,7,8-tetrahydroisoquinoline-5-carboxylate
• 2092513-71-6

• Inchi： 1S/C12H16N2O2/c1-2-16-11(15)12(13)6-3-4-9-8-14-7-5-10(9)12/h5,7-8H,2-4,6,13H2,1H3
• InChI Key： MVMOVKNMDHBTHD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CN=CC=2CCC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate

Comprehensive Overview of Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate (CAS 2092513-71-6)

Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate (CAS 2092513-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, the demand for isoquinoline derivatives has surged, driven by their relevance in medicinal chemistry. Researchers are particularly interested in Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate due to its potential role as a building block for central nervous system (CNS) therapeutics. With the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound's structural features align well with the development of neuroprotective agents. Its dihydro-isoquinoline core is also being explored for applications in cancer research, where similar scaffolds have shown promise in inhibiting specific enzymatic pathways.

The synthesis of Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's industrial and academic significance. Moreover, its CAS number 2092513-71-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

From an analytical perspective, Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound meets stringent quality standards, especially when used in preclinical studies. The compound's stability under various pH conditions and solubility profiles are also key considerations for formulators working on drug delivery systems.

Beyond pharmaceuticals, CAS 2092513-71-6 has potential applications in material science, particularly in the design of fluorescent probes and organic semiconductors. Its conjugated system and electron-rich isoquinoline ring make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies. This interdisciplinary relevance underscores the compound's value across multiple scientific domains.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate to minimize waste and reduce reliance on hazardous reagents. Such efforts align with global sustainability goals and respond to increasing regulatory pressures on chemical manufacturing. Topics like biocatalysis and solvent-free reactions are frequently associated with this compound in contemporary literature.

For suppliers and distributors, CAS 2092513-71-6 represents a niche but growing market segment. The compound's technical specifications, including molecular weight (C12H14N2O2), melting point, and storage conditions, are critical data points for buyers. Online searches for this compound often include queries like "suppliers of Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate" or "pricing for CAS 2092513-71-6", highlighting its commercial demand.

In summary, Ethyl 5-amino-7,8-dihydro-6H-isoquinoline-5-carboxylate (CAS 2092513-71-6) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and sustainable chemistry. Its structural uniqueness and functional versatility continue to inspire innovative studies, making it a subject of enduring interest in both academic and industrial settings. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science.